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Compound of Interest

Compound Name: Lariciresinol Acetate

Cat. No.: B15594601

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Lariciresinol acetate, a lignan
derivative. Due to the limited availability of in-depth biological data for Lariciresinol acetate,
this document also extensively covers the well-researched biological activities and mechanisms
of its parent compound, Lariciresinol, offering valuable insights for future research and drug
development.

Physicochemical Properties of Lariciresinol Acetate

Lariciresinol acetate is the acetylated form of Lariciresinol, a naturally occurring lignan found
in various plants. The addition of an acetate group modifies its chemical properties.
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Property Value Source
Molecular Formula C22H2607 [1112]
Molecular Weight 402.44 g/mol [2]

[(+)-(3S)-acetyloxymethyl-(2S)-

(4-hydroxy-3-methoxyphenyl)-
IUPAC Name (4R)-[(4-hydroxy-3- [3]

methoxyphenyl)methyl]tetrahy

drofuran]

CAS Number 79114-77-5 [2][4]

Biological Activities and Potential Applications

Direct research on the biological activities of Lariciresinol acetate is limited. However, one
study has highlighted its potential as an anti-mildew agent, suggesting its utility in agricultural
applications[1].

Given that Lariciresinol acetate is a derivative of Lariciresinol, it is plausible that it may exhibit
similar biological activities. The following sections detalil the extensively studied properties of
Lariciresinol, which may provide a foundation for investigating the therapeutic potential of its
acetylated form.

Biological Activities of Lariciresinol

Lariciresinol has been the subject of numerous studies, revealing a broad spectrum of
pharmacological effects, including antioxidant, anti-inflammatory, anti-diabetic, and anti-cancer
activities.
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Biological Activity Key Findings Relevant Pathways

Exhibits strong radical
scavenging activity (DPPH,
o ABTS) and reducing power. ) )
Antioxidant o Nrf2/HO-1 Signaling
Upregulates antioxidant
enzymes through the Nrf2-

mediated HO-1 pathway[5][6].

Inhibits the production of pro-
o inflammatory mediators. May _ _
Anti-inflammatory ) NF-kB Signaling
act by suppressing the NF-kB

signaling pathway[7][8].

Inhibits a-glucosidase and
o ) enhances insulin signaling, o )
Anti-diabetic ] ] Insulin Signaling Pathway
leading to increased glucose

uptake[4].

Attenuates mammary tumor
) growth and reduces blood
Anti-cancer . - )
vessel density in preclinical

models[9].

Shows inhibitory activity
Antiviral against Hepatitis B virus by -

regulating viral transcription[2].

Displays potent antifungal

) properties against several
Antifungal _ -

human pathogenic fungal

strains[10].

Experimental Protocols for Biological Assays of
Lariciresinol

The following are detailed methodologies for key experiments used to characterize the
biological activities of Lariciresinol. These protocols can be adapted for the investigation of
Lariciresinol acetate.
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ioxid .

Assay

Experimental Protocol

DPPH Radical Scavenging Assay

1. Prepare a methanolic solution of DPPH (e.g.,
100 puM). 2. Mix various concentrations of the
test compound with the DPPH solution. 3.
Incubate in the dark at room temperature for a
specified time (e.g., 30 minutes). 4. Measure the
absorbance at a specific wavelength (e.g., 517
nm). 5. Calculate the percentage of radical

scavenging activity.

ABTS Radical Scavenging Assay

1. Generate the ABTS radical cation (ABTSe+)
by reacting ABTS solution with a strong
oxidizing agent (e.g., potassium persulfate). 2.
Dilute the ABTSe+ solution with a suitable
solvent to a specific absorbance at a particular
wavelength (e.g., 734 nm). 3. Add various
concentrations of the test compound to the
ABTSe+ solution. 4. After a set incubation time,
measure the decrease in absorbance. 5.

Calculate the percentage of inhibition.

Ferric Reducing Antioxidant Power (FRAP)
Assay

1. Prepare the FRAP reagent by mixing acetate
buffer, TPTZ solution, and FeCls solution. 2. Add
the test compound to the FRAP reagent. 3.
Incubate the mixture at a specific temperature
(e.g., 37°C). 4. Measure the absorbance of the
colored product (ferrous-TPTZ complex) at a
specific wavelength (e.g., 593 nm). 5. Construct
a standard curve using a known antioxidant

(e.g., FeS0a4) to quantify the reducing power.

Anti-inflammatory Activity Assay
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Assay

Experimental Protocol

Nitric Oxide (NO) Inhibition Assay in

Macrophages

1. Culture macrophage cells (e.g., RAW 264.7)
in a suitable medium. 2. Pre-treat the cells with
various concentrations of the test compound for
a specific duration. 3. Stimulate the cells with an
inflammatory agent (e.g., lipopolysaccharide -
LPS) to induce NO production. 4. After
incubation, collect the cell culture supernatant.
5. Determine the nitrite concentration in the
supernatant using the Griess reagent. 6.
Measure the absorbance at a specific
wavelength (e.g., 540 nm) to quantify NO

production.

Signaling Pathways

Proposed Anti-inflammatory Mechanism of Lariciresinol
via NF-kB Pathway Inhibition
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Caption: Proposed inhibitory effect of Lariciresinol on the NF-kB signaling pathway.
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Proposed Anti-diabetic Mechanism of Lariciresinol via
Insulin Signaling Pathway
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Caption: Proposed enhancement of the insulin signaling pathway by Lariciresinol.

Conclusion and Future Directions

Lariciresinol acetate is a chemically defined lignan with established physicochemical
properties. While direct evidence of its biological activity is currently sparse, its structural
relationship to the well-studied compound Lariciresinol suggests a promising area for future
investigation. The detailed experimental protocols and signaling pathway information provided
for Lariciresinol in this guide can serve as a valuable resource for researchers and drug
development professionals to explore the potential antioxidant, anti-inflammatory, and other
therapeutic effects of Lariciresinol acetate. Further studies are warranted to elucidate the
specific biological activities and mechanisms of action of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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